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Compound of Interest

Compound Name: Dimethyl glutamate

Cat. No.: B1329647 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides crucial safety protocols and

logistical plans for the use of Dimethyl Glutamate, focusing on personal protective equipment

(PPE), operational procedures, and disposal.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Dimethyl Glutamate is provided

below. This information is essential for understanding its behavior and potential hazards.

Property Data

Molecular Formula C₇H₁₃NO₄ • HCl

Molecular Weight 211.6 g/mol

Appearance
White to off-white crystalline solid or powder.[1]

[2][3]

Solubility
Soluble in water, ethanol, DMSO, and dimethyl

formamide.[2][3]

Storage Temperature -20°C[3]

Hazard Identification and GHS Classification
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While some safety data sheets (SDS) for Dimethyl DL-Glutamate (hydrochloride) state that the

substance is not classified as hazardous under the Globally Harmonized System (GHS), other

sources provide GHS hazard classifications for the L- and D-isomers, which suggest potential

hazards.[4][5] A conservative approach, assuming the potential for irritation, is recommended.

Hazard Class GHS Classification

Skin Corrosion/Irritation Category 2: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation Category 2A: Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity (Single Exposure)
Category 3: May cause respiratory irritation.[4]

[5]

Note: No specific Occupational Exposure Limits (OELs), such as Permissible Exposure Limits

(PELs) from OSHA or Recommended Exposure Limits (RELs) from NIOSH, have been

established for Dimethyl Glutamate.[6]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is critical to minimize exposure and ensure safety.

Engineering Controls
Ventilation: Always handle Dimethyl Glutamate in a well-ventilated area. A chemical fume

hood should be used when handling the powder to avoid inhalation of dust particles.[7][8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Dimethyl Glutamate:
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PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against dust particles and

splashes.[6]

Hand Protection

Chemically resistant gloves (e.g., nitrile) must

be worn. Inspect gloves for any tears or

punctures before use.[9]

Body Protection
A lab coat or chemical-resistant apron should be

worn to protect the skin.[8]

Respiratory Protection

If working outside of a fume hood, or if dust

generation is likely, a NIOSH-approved

respirator for particulates is recommended.

Handling Procedures
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including a chemical spill kit, readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound

within a chemical fume hood to minimize dust inhalation.

Solution Preparation: When dissolving the solid, add the powder slowly to the solvent to

avoid splashing.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical, even if gloves were worn.[3]

Spill Response Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Increase ventilation in the area of the spill, if safe to do so.
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Contain: For a solid spill, carefully sweep or scoop up the material to avoid creating dust.[10]

[11] For a liquid spill, use an inert absorbent material.

Clean: Clean the spill area with a damp cloth or paper towels.

Collect Waste: Place all contaminated materials, including PPE, into a sealed, labeled

container for proper disposal.

Disposal Plan
Proper disposal of Dimethyl Glutamate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification
Unused Dimethyl Glutamate and any materials contaminated with it should be considered

chemical waste.

Waste Segregation and Storage
Collect all waste in a designated, properly labeled, and sealed container.

Store the waste container in a secure, well-ventilated area, away from incompatible

materials.

Disposal Method
Disposal must be conducted in accordance with all federal, state, and local regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Do not dispose of Dimethyl Glutamate down the drain or in the regular trash.
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Safe Handling Workflow for Dimethyl Glutamate
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Caption: Workflow for the safe handling of Dimethyl Glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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